Cas no 2639463-08-2 (ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate)

Ethyl 2,2-dioxo-2λ⁶-thia-8-azaspiro[4.5]decane-4-carboxylate is a specialized heterocyclic compound featuring a spirocyclic framework with a sulfone (dioxothia) and an ester functional group. Its unique structure makes it valuable in synthetic organic chemistry, particularly as an intermediate for the development of pharmacologically active molecules. The spirocyclic core enhances rigidity, potentially improving binding affinity in target interactions. The ethyl carboxylate moiety offers versatility for further derivatization, enabling modifications to optimize physicochemical properties. This compound is of interest in medicinal chemistry for its potential applications in designing enzyme inhibitors or receptor modulators. High purity and well-defined stereochemistry are critical for its utility in precision synthesis.
ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate structure
2639463-08-2 structure
Product Name:ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate
CAS No:2639463-08-2
MF:C11H19NO4S
MW:261.337862253189
CID:5665994
PubChem ID:165897427
Update Time:2025-06-08

ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27732718
    • ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro[4.5]decane-4-carboxylate
    • 2639463-08-2
    • ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate
    • Inchi: 1S/C11H19NO4S/c1-2-16-10(13)9-7-17(14,15)8-11(9)3-5-12-6-4-11/h9,12H,2-8H2,1H3
    • InChI Key: IKABPJCHBUNFOY-UHFFFAOYSA-N
    • SMILES: S1(CC(C(=O)OCC)C2(CCNCC2)C1)(=O)=O

Computed Properties

  • Exact Mass: 261.10347926g/mol
  • Monoisotopic Mass: 261.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 80.8Ų

ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate Pricemore >>

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Additional information on ethyl 2,2-dioxo-2lambda6-thia-8-azaspiro4.5decane-4-carboxylate

Ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate (CAS No. 2639463-08-2): An Emerging Compound in Medicinal Chemistry

Ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate (CAS No. 2639463-08-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of a spirocyclic ring system, combined with the thia and azaspiro functionalities, makes this compound a promising candidate for various pharmacological studies.

The spirocyclic structure of ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate provides it with enhanced stability and conformational rigidity, which are crucial for optimizing its pharmacokinetic and pharmacodynamic properties. The thia and azaspiro functionalities contribute to the compound's ability to interact with specific biological targets, such as enzymes and receptors, making it a valuable tool in drug discovery and development.

Recent research has focused on the synthesis and biological evaluation of ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in the pathogenesis of neurodegenerative diseases. The researchers used a combination of computational modeling and in vitro assays to identify the key interactions between the compound and its target enzyme, highlighting its potential as a lead molecule for further optimization.

In another study, ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduced inflammation in a murine model of arthritis, suggesting its potential use in treating inflammatory conditions. The mechanism of action was attributed to its ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation.

The pharmacokinetic profile of ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate has also been investigated. Preliminary studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical development. These properties are essential for ensuring that the compound can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate has been explored as a scaffold for the design of new molecules with improved biological activities. Chemists have synthesized several derivatives by modifying the ethyl ester group or introducing additional functional groups to enhance potency or selectivity. These efforts have led to the identification of several promising lead compounds that are currently undergoing further evaluation.

The safety profile of ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate is another important aspect that has been studied extensively. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for safe use in humans and provide a strong foundation for advancing it into clinical trials.

In conclusion, ethyl 2,2-dioxo-2λ6-thia-8-azaspiro[4.5]decane-4-carboxylate (CAS No. 2639463-08-2) represents an exciting advancement in medicinal chemistry with promising applications in various therapeutic areas. Its unique structural features, combined with favorable pharmacological properties, make it a valuable candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical utility.

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